Cas no 951885-38-4 (3,5-Dichloro-3',4'-(ethylenedioxy)benzophenone)

• Product Name: 3,5-Dichloro-3',4'-(ethylenedioxy)benzophenone
• CAS No: 951885-38-4
• MF: C₁₅H₁₀Cl₂O₃
• MW: 309.144102573395
• MDL: MFCD09801590
• CID: 4722032
• Update Time: 2025-06-12

3,5-Dichloro-3',4'-(ethylenedioxy)benzophenone Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-3',4'-(ethylenedioxy)benzophenone
• (3,5-Dichlorophenyl)(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanone

• MDL： MFCD09801590
• Inchi： 1S/C15H10Cl2O3/c16-11-5-10(6-12(17)8-11)15(18)9-1-2-13-14(7-9)20-4-3-19-13/h1-2,5-8H,3-4H2
• InChI Key： WXNAZOVMJSPUQH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1C=CC2=C(C=1)OCCO2)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 473.3±45.0 °C at 760 mmHg
• Flash Point: 196.7±27.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3,5-Dichloro-3',4'-(ethylenedioxy)benzophenone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,5-Dichloro-3',4'-(ethylenedioxy)benzophenone

Professional Introduction to 3,5-Dichloro-3',4'-(ethylenedioxy)benzophenone (CAS No. 951885-38-4)

3,5-Dichloro-3',4'-(ethylenedioxy)benzophenone, identified by the CAS number 951885-38-4, is a significant compound in the field of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of both chlorine substituents and an ethylenedioxy bridge makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of agrochemicals, pharmaceuticals, and specialty chemicals.

The compound's structure, featuring a benzophenone core with chloro and ethylenedioxy functional groups, imparts specific reactivity that is exploited in synthetic chemistry. Benzophenone derivatives are well-known for their role as photoinitiators in polymer chemistry, and modifications such as chlorination and etherification can enhance their performance in different applications. The introduction of chlorine atoms at the 3 and 5 positions increases the electrophilicity of the benzophenone ring, making it more susceptible to nucleophilic substitution reactions. This characteristic is particularly useful in cross-coupling reactions, which are fundamental to modern organic synthesis.

The ethylenedioxy bridge in 3,5-Dichloro-3',4'-(ethylenedioxy)benzophenone adds another layer of complexity to its reactivity. This moiety not only influences the electronic properties of the molecule but also impacts its solubility and stability. The oxygen atoms in the ethylenedioxy group can engage in hydrogen bonding, which may be relevant for applications where intermolecular interactions play a crucial role. Additionally, the rigidity provided by the benzophenone ring combined with the flexibility of the ethylenedioxy bridge makes this compound a promising candidate for designing molecules with tailored physical properties.

In recent years, there has been growing interest in utilizing 3,5-Dichloro-3',4'-(ethylenedioxy)benzophenone as a building block for pharmaceutical intermediates. The chloro-substituted benzophenone scaffold is frequently employed in medicinal chemistry due to its ability to participate in diverse synthetic transformations. For instance, it can serve as a precursor for synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The presence of the ethylenedioxy group further enhances its utility by allowing for modifications that can fine-tune pharmacokinetic profiles.

The compound's potential as a photoinitiator has also been explored in industrial applications. In polymer chemistry, photoinitiators are essential for initiating polymerization reactions under UV light. The high reactivity of the chlorinated benzophenone core allows for rapid initiation rates, making it suitable for high-speed printing processes and industrial-scale polymerization. Moreover, the stability of the ethylenedioxy bridge ensures that the photoinitiator remains effective over multiple cycles without significant degradation.

Numerous studies have demonstrated the efficacy of 3,5-Dichloro-3',4'-(ethylenedioxy)benzophenone in catalytic processes. Its ability to act as a ligand or intermediate in transition metal-catalyzed reactions has been leveraged to develop novel synthetic routes. For example, palladium-catalyzed cross-coupling reactions involving this compound have yielded valuable intermediates for drug discovery programs. The chlorine atoms facilitate activation steps, while the ethylenedioxy group provides steric control over reaction outcomes.

The agrochemical industry has also benefited from the use of 3,5-Dichloro-3',4'-(ethylenedioxy)benzophenone. Its structural features make it a suitable candidate for developing new pesticides and herbicides. The electrophilic nature of the chloro-substituted benzophenone core allows for interactions with biological targets, while the ethylenedioxy strong group can modulate bioavailability and environmental persistence. Recent research has highlighted its role in synthesizing compounds that exhibit potent activity against resistant pest strains.

In conclusion, 3,5-Dichloro-3',4'-( ethylenedioxy ) benzophenone (CAS No. 951885-38-4) is a multifaceted compound with broad applicability across multiple scientific disciplines. Its unique structural features enable diverse synthetic transformations, making it invaluable for pharmaceutical research, polymer chemistry, and agrochemical development. As our understanding of molecular interactions continues to evolve, this compound is poised to play an even greater role in advancing chemical innovation.